Cas no 23983-43-9 ((3S,8R,9S,10R,13S,14S)-10,13-Dimethyl-17-oxo-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopentaaphenanthren-3-yl Heptanoate)

(3S,8R,9S,10R,13S,14S)-10,13-Dimethyl-17-oxo-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopentaaphenanthren-3-yl Heptanoate structure
23983-43-9 structure
Product Name:(3S,8R,9S,10R,13S,14S)-10,13-Dimethyl-17-oxo-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopentaaphenanthren-3-yl Heptanoate
CAS No:23983-43-9
MF:C26H40O3
MW:400.59400844574
CID:52419
PubChem ID:163331
Update Time:2025-04-18

(3S,8R,9S,10R,13S,14S)-10,13-Dimethyl-17-oxo-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopentaaphenanthren-3-yl Heptanoate Chemical and Physical Properties

Names and Identifiers

    • Dehydroepiandrosterone enanthate
    • 3b-Hydroxyandrost-5-en-17-one heptanoate
    • (3S,8R,9S,10R,13S,14S)-10,13-Dimethyl-17-oxo-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl heptanoate
    • DHEAenanthate
    • Ezetimibe
    • PRASTERONE ENANTHATE
    • 3beta-Heptanoyloxy-5-androsten-17-one
    • Androst-5-en-17-one,3-[(1-oxoheptyl)oxy]-, (3b)-
    • Dehydroepiandrosterone oenanthate
    • Dhea oenanthate
    • Einecs 245-970-8
    • BCP10784
    • DS-13434
    • UNII-2W8I1S6T5L
    • SCHEMBL2453080
    • PRASTERONE ENANTATE [MART.]
    • Prasterone enantate
    • [(3S, 8R, 9S, 10R, 13S, 14S)-10, 13-dimethyl-17-oxo-1, 2, 3, 4, 7, 8, 9, 11, 12, 14, 15, 16-dodecahydrocyclopenta[a]phenanthren-3-yl] heptanoate
    • NS00051444
    • Q27255695
    • 23983-43-9
    • [(3S,8R,9S,10R,13S,14S)-10,13-dimethyl-17-oxo-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-yl] heptanoate
    • PRASTERONE ENANTATE [WHO-DD]
    • 3.BETA.-HEPTANOYLOXY-5-ANDROSTEN-17-ONE
    • 3beta-Hydroxyandrost-5-en-17-one heptanoate
    • DTXSID00946833
    • AKOS025310707
    • 2W8I1S6T5L
    • Androst-5-en-17-one, 3-[(1-oxoheptyl)oxy]-, (3b)-
    • DHEA enanthate
    • (3S,8R,9S,10R,13S,14S)-10,13-Dimethyl-17-oxo-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopentaaphenanthren-3-yl Heptanoate
    • Inchi: 1S/C26H40O3/c1-4-5-6-7-8-24(28)29-19-13-15-25(2)18(17-19)9-10-20-21-11-12-23(27)26(21,3)16-14-22(20)25/h9,19-22H,4-8,10-17H2,1-3H3/t19-,20-,21-,22-,25-,26-/m0/s1
    • InChI Key: HHENOUDBWKNPAB-BNCSLUSBSA-N
    • SMILES: O=C1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CC[C@@H](CC3=CC[C@H]12)OC(CCCCCC)=O

Computed Properties

  • Exact Mass: 400.29800
  • Monoisotopic Mass: 400.297745
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 679
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • Color/Form: Powder
  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 497.9±45.0 °C at 760 mmHg
  • Flash Point: 211.4±28.8 °C
  • Refractive Index: 1.528
  • PSA: 43.37000
  • LogP: 6.40050
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

(3S,8R,9S,10R,13S,14S)-10,13-Dimethyl-17-oxo-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopentaaphenanthren-3-yl Heptanoate Security Information

(3S,8R,9S,10R,13S,14S)-10,13-Dimethyl-17-oxo-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopentaaphenanthren-3-yl Heptanoate Pricemore >>

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(3S,8R,9S,10R,13S,14S)-10,13-Dimethyl-17-oxo-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopentaaphenanthren-3-yl Heptanoate Related Literature

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